methyl 2-({3-[4-(acetyloxy)-3-ethoxyphenyl]-2-cyanoacryloyl}amino)-5-(aminocarbonyl)-4-methyl-3-thiophenecarboxylate

• IUPAC Name: methyl 2-[[(E)-3-(4-acetyloxy-3-ethoxyphenyl)-2-cyanoprop-2-enoyl]amino]-5-carbamoyl-4-methylthiophene-3-carboxylate
• InChI: InChI=1S/C22H21N3O7S/c1-5-31-16-9-13(6-7-15(16)32-12(3)26)8-14(10-23)20(28)25-21-17(22(29)30-4)11(2)18(33-21)19(24)27/h6-9H,5H2,1-4H3,(H2,24,27)(H,25,28)/b14-8+
• InChI Key: WAOCSXANWJJJAW-RIYZIHGNSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=C(C#N)C(=O)NC2=C(C(=C(S2)C(=O)N)C)C(=O)OC)OC(=O)C
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=C(\C#N)/C(=O)NC2=C(C(=C(S2)C(=O)N)C)C(=O)OC)OC(=O)C
• Molecular Formula: C22H21N3O7S
• Molecular Weight: 471.5 g/mol

Description

The compound contains several functional groups including an acetoxy group, a cyano group, an amino group, and a carboxylate group. The acetoxy group (−OCOCH3) is a functional group that differs from the acetyl group (−C(=O)−CH3) by the presence of an additional oxygen atom. The cyano group (−CN) is a functional group consisting of a carbon atom triple-bonded to a nitrogen atom. The amino group (−NH2) consists of a nitrogen atom attached by single bonds to hydrogen atoms. The carboxylate group (−COO−) is a functional group consisting of a carbonyl (RR’C=O) and a hydroxyl (R-O-H), which has a negative charge since it lost a proton (H+).

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. Tools like MolView can be used to visualize the 3D structure of the molecule.

Chemical Reactions Analysis

The compound could undergo a variety of chemical reactions depending on the conditions and reagents used. For example, the acetoxy group could undergo deprotection under acidic or basic conditions to regenerate an alcohol. The cyano group could be hydrolyzed to form a carboxylic acid. The amino group could react with carboxylic acids to form amides.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, compounds with acetoxy groups are often colorless and have distinct odors. They are also typically soluble in organic solvents but not in water.